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Compound of Interest

Compound Name: VB124

Cat. No.: B6602483 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
VB124 is a potent and selective inhibitor of Monocarboxylate Transporter 4 (MCT4), a key

protein involved in lactate transport across cell membranes.[1][2] MCT4 is highly expressed in

glycolytic tissues and various cancer cells, where it facilitates the efflux of lactate, thereby

maintaining intracellular pH and promoting cell survival and proliferation.[3] Inhibition of MCT4

with VB124 has emerged as a promising therapeutic strategy in oncology, cardiac hypertrophy,

and metabolic diseases.[1][2][4] These application notes provide a detailed protocol for the

preparation of VB124 stock solutions in Dimethyl Sulfoxide (DMSO), ensuring optimal solubility

and stability for in vitro research applications.

Quantitative Data Summary
For ease of use and comparison, the following table summarizes the key quantitative data for

VB124.
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Parameter Value Source

Molecular Weight 426.49 g/mol [1]

Solubility in DMSO 100 mg/mL (234.25 mM) [1]

85 mg/mL (199.11 mM) [2]

IC₅₀ (Lactate Import, MDA-MB-

231 cells)
8.6 nM [1]

IC₅₀ (Lactate Export, MDA-MB-

231 cells)
19 nM [1]

IC₅₀ (Lactate Export, BT20

cells - MCT1)
24 µM [1]

Note: The solubility of VB124 in DMSO can be significantly impacted by the presence of

moisture. It is crucial to use newly opened or properly stored anhydrous DMSO for the

preparation of stock solutions.[1][2]

Experimental Protocol: Preparation of a 10 mM
VB124 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of VB124 in DMSO, a

common concentration for in vitro studies.

Materials:

VB124 powder

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened or properly stored

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Ultrasonic water bath (optional, but recommended)

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Allow the VB124 powder vial to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing VB124: Carefully weigh out the desired amount of VB124 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 4.265 mg of VB124 (Molecular Weight = 426.49 g/mol ).

Dissolution in DMSO:

Add the appropriate volume of anhydrous DMSO to the vial containing the VB124 powder.

For a 10 mM stock, if you weighed 4.265 mg, add 1 mL of DMSO.

Cap the vial tightly.

Mixing:

Vortex the solution vigorously for 1-2 minutes to aid dissolution.

If the compound does not fully dissolve, sonicate the solution in an ultrasonic water bath

for 5-10 minutes.[1] Intermittent vortexing during sonication can further facilitate

dissolution.

Visually inspect the solution to ensure there are no visible particles. The solution should be

clear.

Aliquoting and Storage:

Once fully dissolved, it is recommended to aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes. This will minimize freeze-thaw cycles which

can affect the stability of the compound.[5][6]
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Store the aliquots at -20°C for short to medium-term storage. For long-term storage, -80°C

is recommended.

Properly label all aliquots with the compound name, concentration, date of preparation,

and solvent.

Note on Stability: While many compounds are stable in DMSO for extended periods when

stored properly, it is good practice to use freshly prepared stock solutions whenever possible.

Studies have shown that water content in DMSO is a more significant factor in compound

degradation than oxygen.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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